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Cat. No.: B079797 Get Quote

Abstract
This technical guide provides an in-depth overview of cesium hydroxide monohydrate
(CsOH·H₂O), a strong alkali with significant applications in research and development. The

document details its physicochemical properties, molecular weight, and various applications,

with a particular focus on its role as a catalyst in organic synthesis. A representative

experimental protocol for a base-catalyzed reaction is provided, alongside essential safety and

handling information. This guide is intended for researchers, scientists, and drug development

professionals who utilize or are considering the use of this versatile reagent.

Introduction
Cesium hydroxide monohydrate (CsOH·H₂O) is a white, crystalline, and highly hygroscopic

solid. It is recognized as one of the strongest commercially available bases, a property that

makes it a valuable reagent in a multitude of chemical transformations. Its high reactivity and

solubility in polar solvents contribute to its utility in both laboratory and industrial settings. This

guide aims to consolidate the technical information available on cesium hydroxide
monohydrate to support its effective and safe use in a research environment.
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The fundamental properties of cesium hydroxide monohydrate are summarized in the table

below, providing a quick reference for researchers.

Property Value Citations

Molecular Formula CsOH·H₂O

Molecular Weight 167.93 g/mol

To cite this document: BenchChem. [Cesium Hydroxide Monohydrate: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079797#cesium-hydroxide-monohydrate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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